molecular formula C19H19N3O4 B11373747 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide

2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide

Cat. No.: B11373747
M. Wt: 353.4 g/mol
InChI Key: SDYZYBIMXYHXSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide features a benzamide scaffold substituted with a methoxy group at the 2-position and a 1,2,5-oxadiazole (furazan) ring at the 3-position. The oxadiazole ring is further functionalized with a 4-(propan-2-yloxy)phenyl group, introducing an isopropoxy moiety.

Properties

Molecular Formula

C19H19N3O4

Molecular Weight

353.4 g/mol

IUPAC Name

2-methoxy-N-[4-(4-propan-2-yloxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide

InChI

InChI=1S/C19H19N3O4/c1-12(2)25-14-10-8-13(9-11-14)17-18(22-26-21-17)20-19(23)15-6-4-5-7-16(15)24-3/h4-12H,1-3H3,(H,20,22,23)

InChI Key

SDYZYBIMXYHXSG-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=CC=C(C=C1)C2=NON=C2NC(=O)C3=CC=CC=C3OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the formation of the oxadiazole ring through a cyclization reaction involving hydrazides and carboxylic acids. The benzamide core is then introduced through an amidation reaction. The methoxy and propan-2-yloxy groups are incorporated via etherification reactions using appropriate alkyl halides under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors for better control of reaction conditions and the use of catalysts to enhance reaction rates. Purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide can undergo various chemical reactions, including:

    Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

    Reduction: The oxadiazole ring can be reduced to form an amine derivative.

    Substitution: The benzamide core can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

    Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

    Oxidation: Formation of aldehydes or carboxylic acids.

    Reduction: Formation of amine derivatives.

    Substitution: Formation of halogenated or nitrated benzamide derivatives.

Scientific Research Applications

2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide has several scientific research applications:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

    Medicine: Explored for its potential use in drug development, particularly for targeting specific enzymes or receptors.

    Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide involves its interaction with molecular targets such as enzymes or receptors. The oxadiazole ring can act as a bioisostere for carboxylic acids or amides, allowing the compound to mimic the structure and function of natural substrates. This can lead to inhibition or activation of specific biochemical pathways, depending on the target.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations on the Benzamide Moiety

The benzamide group’s substitution pattern significantly influences physicochemical and biological properties. Key analogs include:

Compound Name Benzamide Substituent Oxadiazole Substituent Key Characteristics Reference
Target Compound 2-Methoxy 4-(Propan-2-yloxy)phenyl Enhanced lipophilicity due to isopropoxy
N-[4-(4-Methylphenyl)-1,2,5-oxadiazol-3-yl]-4-(propan-2-yloxy)benzamide (D220-0845) None 4-Methylphenyl + 4-isopropoxy Reduced polarity (methyl vs. methoxy)
3-Fluoro-N-[4-(4-fluorophenyl)-1,2,5-oxadiazol-3-yl]benzamide (Compound 45) 3-Fluoro 4-Fluorophenyl Electron-withdrawing groups may improve stability
N-[4-(4-Chlorophenyl)-1,2,5-oxadiazol-3-yl]-3-(trifluoromethyl)benzamide (Compound 48) 3-Trifluoromethyl 4-Chlorophenyl High electronegativity impacts binding affinity

Key Observations :

  • Methoxy vs.
  • Lipophilicity : The isopropoxy group contributes to higher logP values compared to shorter alkoxy chains (e.g., methoxy or ethoxy in ), which may enhance membrane permeability but reduce aqueous solubility .

Substituent Variations on the 1,2,5-Oxadiazole Ring

The oxadiazole ring’s 4-position substitutions modulate steric and electronic interactions:

Compound Name Oxadiazole Substituent Impact on Properties Reference
Target Compound 4-(Propan-2-yloxy)phenyl Steric bulk may hinder enzymatic degradation
N-[4-(3-Nitrophenyl)-1,2,5-oxadiazol-3-yl]-3-(trifluoromethyl)benzamide (Compound 44) 3-Nitrophenyl Nitro groups enhance reactivity but may reduce stability
5-(4-Ethoxyphenyl)-N-{4-[(1E)-2-phenyldiazen-1-yl]phenyl}-1,2-oxazole-3-carboxamide () 4-Ethoxyphenyl (isoxazole core) Isoxazole vs. oxadiazole: Altered ring electronics

Key Observations :

  • Alkoxy vs.
  • Heterocycle Core : 1,2,5-Oxadiazoles (furazans) exhibit greater aromatic stability compared to 1,2-oxazoles (isoxazoles), influencing electronic distribution and intermolecular interactions .
Spectroscopic Data:
  • IR Spectroscopy : The absence of C=O stretches (~1660–1680 cm⁻¹) in tautomeric 1,2,4-triazoles () contrasts with oxadiazole derivatives, where C=O bands persist, confirming structural integrity .
  • NMR : The ¹H-NMR of the target compound’s isopropoxy group would show a characteristic septet (δ ~4.5–5.0 ppm) and doublets for methyl groups, distinct from ethoxy or methoxy signals .

Biological Activity

The compound 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide , also known by its CAS number 898470-11-6, is a derivative of the oxadiazole family, which has garnered attention due to its diverse biological activities. This article delves into the biological activity of this compound, outlining its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure

The molecular formula of 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide is C21H23N3O4C_{21}H_{23}N_{3}O_{4} with a molecular weight of 381.4 g/mol. The structural representation is critical for understanding its interaction with biological targets.

Physical Properties

PropertyValue
Molecular FormulaC21H23N3O4
Molecular Weight381.4 g/mol
DensityN/A
Boiling PointN/A
Melting PointN/A

Anticancer Activity

Recent studies have highlighted the anticancer potential of oxadiazole derivatives. For instance, compounds in this class have shown inhibitory effects on various cancer cell lines, including breast cancer (MDA-MB-231), cervical cancer (HeLa), and colon adenocarcinoma (CaCo-2) cells. The antiproliferative activity of similar oxadiazole derivatives has been documented with IC50 values ranging from 0.33 to 7.10 μM in different studies .

The biological activity of oxadiazole derivatives can be attributed to several mechanisms:

  • Histone Deacetylase Inhibition : Compounds similar to 2-methoxy-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}benzamide have been identified as potent inhibitors of histone deacetylases (HDACs), leading to the induction of apoptosis in tumor cells .
  • Anti-inflammatory Effects : Certain oxadiazole derivatives exhibit anti-inflammatory properties by inhibiting cyclooxygenases (COX-1 and COX-2), which are crucial enzymes in the inflammatory pathway .

Antimicrobial Activity

Oxadiazole compounds have also demonstrated antimicrobial properties against various pathogens. The inhibition of bacterial growth through interference with essential cellular processes has been observed in several studies.

Study on Antiproliferative Effects

A study published in MDPI evaluated a series of oxadiazole derivatives for their antiproliferative effects on several cancer cell lines. The findings indicated that the tested compounds exhibited significant cytotoxicity with varying degrees of potency against different cell lines .

Screening for HDAC Inhibition

Research conducted on novel hydroxamic acid-based HDAC inhibitors showed that modifications to the oxadiazole structure could enhance their potency against human tumor cells. This suggests that further exploration into the structure-activity relationship (SAR) could yield more effective therapeutic agents .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.